Cas no 899743-58-9 (4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide
• CAS No: 899743-58-9
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5488405
• Update Time: 2025-11-06

4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]benzamide
• 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide

• Inchi： 1S/C20H20N4O4S/c1-23(2)29(27,28)17-9-7-14(8-10-17)20(26)21-16-6-4-5-15(13-16)18-11-12-19(25)24(3)22-18/h4-13H,1-3H3,(H,21,26)
• InChI Key： AQHPEXPYJHADGV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN(C)C(=O)C=C2)=C1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Additional information on 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide

Introduction to 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide (CAS No. 899743-58-9)

4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide, a compound with the CAS number 899743-58-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The synthesis and characterization of this molecule not only highlight the ingenuity of modern organic synthesis but also open new avenues for therapeutic intervention in various diseases.

The structural framework of 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide is characterized by its intricate arrangement of functional groups. The presence of a dimethylsulfamoyl moiety at the 4-position and a phenyl ring linked to a dihydropyridazine core at the 3-position introduces multiple sites for interaction with biological targets. This structural design is particularly intriguing because it combines elements known to enhance binding affinity and selectivity, which are crucial for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The dihydropyridazine core is a well-known pharmacophore that has been extensively studied for its ability to interact with various enzymes and receptors. Specifically, the 1-methyl-6-oxo-1,6-dihydropyridazine moiety has shown promise in inhibiting certain kinases and other enzymes involved in cell signaling pathways. This makes 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide a promising candidate for further investigation.

The benzamide group in this compound is another key feature that contributes to its potential biological activity. Benzamides are known to exhibit a wide range of biological effects, including anti-inflammatory, analgesic, and antitumor properties. The combination of the benzamide group with the dihydropyridazine core in 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

Recent studies have begun to explore the synthetic pathways and biochemical properties of this compound. The synthesis of 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. These synthetic strategies highlight the versatility of modern organic chemistry in constructing complex molecules with precise architectural features.

The biochemical evaluation of this compound has revealed intriguing interactions with various biological targets. Preliminary studies indicate that it may inhibit certain enzymes involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating chronic inflammatory diseases. These findings are particularly exciting because they demonstrate the compound's ability to interact with multiple targets simultaneously, which is often a key factor in developing effective therapeutics.

The pharmacokinetic properties of 4-(dimethylsulfamoyl)-N-3-(1-methyl-6-oxyo-pyr idazin -3 - yl ) phen y lben z am ide are also being thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Initial pharmacokinetic studies suggest that it exhibits favorable properties such as good solubility and moderate bioavailability, which are essential for its clinical development.

The future direction of research on this compound includes further exploration of its mechanism of action and optimization of its chemical structure to enhance its potency and selectivity. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before moving on to human clinical trials. These studies will provide valuable insights into the therapeutic potential of 4-(dimethylsulfamoyl)-N -3 - (1 - methyl - 6 - ox o - 1 , 6 - dihy dro py rid azin e -3 - y l ) phen y lben z am ide as a novel pharmaceutical agent.

In conclusion, 4-(dimethylsulfamoyl)-N -3 - (1 - methyl - 6 - ox o - 1 , 6 - dihy dro py rid azin e -3 - y l ) phen y lben z am ide (CAS No .899743589) is a structurally complex and biologically active compound with significant potential for therapeutic applications . Its unique combination of functional groups and promising preliminary results make it an exciting subject for further research in pharmaceutical chemistry . As our understanding of biological pathways continues to grow , compounds like this one will play an increasingly important role in the development of new treatments for various diseases.